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The table below summarizes key clinical evidence for ibogaine's therapeutic applications, highlighting

outcomes and risks.

Application
Area

Reported Efficacy & Outcomes
Key Risks &
Limitations

Supporting
Evidence

Substance
Use
Disorders
(Opioids)

Rapid reduction/elimination of

withdrawal (80% of participants);
reduced craving (50%); 30%

achieved sustained abstinence;
41% reported abstinence >6 months

[1].

Relapse occurred in

70%; requires medical
supervision due to

cardiotoxicity risk [1]
[2].

Observational study

(n=88) [1];
Systematic review

of 24 studies [2] [3].

Traumatic
Brain Injury
(TBI)

Significant improvements in

disability, PTSD, depression, and
anxiety scores; effects persisted at

1-month follow-up [4].

Typical side effects:

headache, nausea; no
serious side effects

reported when
administered with

magnesium [4].

Prospective cohort

study (n=30
veterans) [4].

Multiple
Sclerosis
(MS)

Case studies report lesion

shrinkage, improved motor function,
and resolution of bladder issues

post-treatment [5].

Evidence is preliminary

(case reports only);
requires extensive

validation [5].

Two case reports

[5].
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Detailed Experimental Protocols

For researchers, the methodological details from key studies provide a framework for designing future

clinical trials.

Protocol for Opioid Use Disorder

A study involving 88 individuals with problematic opioid use administered ibogaine at a treatment center in

Mexico [1].

Participant Profile: Individuals with chronic opioid use (72% for ≥4 years; 69% daily users).

Intervention: A single "flood dose" of ibogaine, leading to a experience lasting up to 36 hours.
Data Collection: Outcomes were measured via an online survey assessing subjective effects, opioid

use patterns, withdrawal symptoms, craving, and psychological functioning post-treatment.
Outcome Measures: Primary outcomes were changes in opioid use, withdrawal symptoms, and

craving. Secondary outcomes included levels of depression, anxiety, and subjective well-being.

Protocol for Traumatic Brain Injury (TBI)

A Stanford Medicine study evaluated ibogaine for TBI in 30 special operations veterans [4].

Participant Profile: Veterans with a history of TBI and repeated blast exposure, most with severe

psychiatric symptoms (PTSD, anxiety, depression) and functional disability.
Intervention & Safety: Oral ibogaine was administered at a clinic in Mexico, combined with

intravenous magnesium to protect against cardiac side effects. Participants were under continuous
medical monitoring.

Data Collection: A combination of self-reported questionnaires and clinician-administered
assessments (e.g., WHO Disability Assessment Scale, PTSD checklists) were conducted before and

one month after treatment.
Outcome Measures: Changes in disability, PTSD, depression, and anxiety scores, as well as results

from formal cognitive testing.

Proposed Mechanisms of Action
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Ibogaine's therapeutic effects are attributed to its complex pharmacology. The diagram below outlines key

signaling pathways involved in neuroplasticity and addiction treatment.

Primary Ibogaine TargetsNoribogaine (Metabolite) Actions

Key Neurotrophic Factors
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Diagram Title: Ibogaine's Multitarget Mechanism of Action. This diagram illustrates how ibogaine and its

metabolite noribogaine interact with multiple neurotransmitter systems to promote neuroplasticity and

interrupt addiction pathways [6] [7] [8].

Critical Safety and Regulatory Considerations
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Cardiotoxicity: The most significant risk is ibogaine's propensity to block the hERG potassium
channel, which can cause long QT syndrome and potentially fatal cardiac arrhythmias [6] [4].
Medical Supervision is Mandatory: Due to these risks, administration must occur in a medically

supervised setting with cardiac monitoring. The Stanford protocol using concomitant magnesium
appears to be a promising safety measure [4].

Neurotoxicity Concerns: High doses have been linked to Purkinje cell degeneration in the
cerebellum of rats, though this was not observed in a primate study or limited human post-mortem

analysis [6].
Legal Status: Ibogaine is a Schedule I controlled substance in the United States, severely

restricting research and clinical use within the country. Most contemporary studies are conducted in
Mexico, Canada, or other countries where it is legally accessible [4].

Future Research Directions

Non-Hallucinogenic Analogs: Research is underway to develop analogs like 18-MC and
tabernanthalog that retain ibogaine's therapeutic properties while minimizing psychedelic effects

and cardiotoxicity [6].
Rigorous Clinical Trials: The recent $50 million funding from Texas for ibogaine clinical trials

underscores a growing interest in pursuing high-quality, FDA-approved studies [6] [4].
Broader Applications: Preliminary findings in TBI and MS suggest ibogaine's potential as a broader

neuro-rehabilitative agent, warranting investigation in other neurodegenerative conditions [5] [4].

In summary, while ibogaine represents a uniquely rapid-acting, multi-target therapeutic candidate, its path to

regulatory approval hinges on successfully mitigating cardiotoxicity risks through improved safety protocols

and/or the development of safer derivative compounds.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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